Cas no 189579-72-4 (2-fluoromethanesulfonyl-1,3-benzothiazole)

• Product Name: 2-fluoromethanesulfonyl-1,3-benzothiazole
• CAS No: 189579-72-4
• MF: C₈H₆FNO₂S₂
• MW: 231.267142772675
• MDL: MFCD28681028
• CID: 4459634
• PubChem ID: 71613762
• Update Time: 2025-10-29

2-fluoromethanesulfonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(fluoromethyl)sulfonyl]-
• 1,3-benzothiazol-2-yl fluoromethyl sulfone
• 2-(Fluoromethylsulfonyl)benzothiazole
• 2-fluoromethanesulfonyl-1,3-benzothiazole
• EN300-23541993
• 189579-72-4
• 2-[(Fluoromethyl)sulfonyl]benzothiazole
• G83918
• 891-228-7

• MDL： MFCD28681028
• Inchi： 1S/C8H6FNO2S2/c9-5-14(11,12)8-10-6-3-1-2-4-7(6)13-8/h1-4H,5H2
• InChI Key： ZSXOGFRTHQNYEI-UHFFFAOYSA-N
• SMILES： S(CF)(C1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 230.98239894g/mol
• Monoisotopic Mass: 230.98239894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-fluoromethanesulfonyl-1,3-benzothiazole

Recent Advances in the Study of 2-Fluoromethanesulfonyl-1,3-Benzothiazole (CAS: 189579-72-4) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoromethanesulfonyl-1,3-benzothiazole (CAS: 189579-72-4) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This heterocyclic compound, characterized by a benzothiazole core and a fluoromethanesulfonyl substituent, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. Recent literature highlights its role as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting various diseases.

One of the key areas of interest is the compound's utility as a sulfonylating agent in organic synthesis. Researchers have demonstrated that 2-fluoromethanesulfonyl-1,3-benzothiazole can efficiently introduce the fluoromethanesulfonyl group into diverse molecular scaffolds, enabling the creation of sulfonamide derivatives with enhanced pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the successful use of this compound in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer.

In addition to its synthetic applications, 2-fluoromethanesulfonyl-1,3-benzothiazole has shown potential as a bioactive molecule itself. Preliminary in vitro studies have revealed its inhibitory effects on specific enzymatic pathways, including those involved in inflammation and oxidative stress. For instance, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound exhibits significant activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammatory diseases. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

Another noteworthy aspect of 2-fluoromethanesulfonyl-1,3-benzothiazole is its role in the development of fluorescent probes and imaging agents. The benzothiazole moiety is known for its fluorescent properties, and the introduction of the fluoromethanesulfonyl group has been shown to modulate its photophysical characteristics. A study in Chemical Communications (2023) highlighted the use of this compound in the design of turn-on fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments, offering new tools for studying oxidative stress-related pathologies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 2-fluoromethanesulfonyl-1,3-benzothiazole. Recent toxicological studies have indicated the need for further structural modifications to reduce potential off-target effects. Ongoing research is focused on elucidating the structure-activity relationships (SAR) of this compound to guide the design of more selective and efficacious derivatives.

In conclusion, 2-fluoromethanesulfonyl-1,3-benzothiazole (CAS: 189579-72-4) represents a multifaceted tool in chemical biology and pharmaceutical research, with applications ranging from synthetic chemistry to drug discovery and diagnostic imaging. Continued exploration of its properties and derivatives is expected to yield significant advancements in these fields, paving the way for novel therapeutic and diagnostic solutions.